2-Cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone

• IUPAC Name: 2-cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H26N2O/c1-15-6-5-9-18(16(15)2)20-10-12-21(13-11-20)19(22)14-17-7-3-4-8-17/h3,5-7,9,17H,4,8,10-14H2,1-2H3
• InChI Key: ZLSZKZCJFDNKAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CC3CCC=C3)C
• Molecular Formula: C19H26N2O
• Molecular Weight: 298.4 g/mol

Description

2-Cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone, also known as CP 94,253, is a synthetic compound that belongs to the piperazine class of drugs. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

2-Cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone 94,253 acts as a partial agonist at the dopamine D3 receptor, which means that it can activate the receptor to a certain extent but not fully. This partial activation results in a decrease in dopamine release in the mesolimbic system, which in turn can lead to a reduction in addictive behaviors.
Biochemical and Physiological Effects:
2-Cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone 94,253 has been shown to have a number of biochemical and physiological effects in animal models. These include a reduction in locomotor activity, a decrease in drug-seeking behavior, and an improvement in cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone 94,253 is its high selectivity for the dopamine D3 receptor, which allows for more specific and targeted research. However, its limited solubility in water can make it difficult to administer in some experiments.

Future Directions

There are several potential future directions for research involving 2-Cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone 94,253. These include further investigation into its potential therapeutic applications for addiction and other psychiatric disorders, as well as the development of more water-soluble analogs for improved experimental use. Additionally, more research is needed to fully understand the mechanisms underlying its effects on cognitive function.

Synthesis Methods

The synthesis of 2-Cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone 94,253 involves the reaction of 2-cyclopentenone with 4-(2,3-dimethylphenyl)piperazine in the presence of a reducing agent. The resulting compound is then purified using various chromatographic techniques.

Scientific Research Applications

2-Cyclopent-2-en-1-yl-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone 94,253 has been widely used in scientific research for its ability to selectively bind to the dopamine D3 receptor. This receptor is primarily found in the mesolimbic system of the brain and has been implicated in various psychiatric disorders, including addiction and schizophrenia.